2-(2-Benzyloxycarbonylamino-acetylamino)-benzoic Acid

• CAS RN: 55301-19-4
• Molecular Formula: C17H16N2O5
• Molecular Weight: 328.32 g/mol
• IUPAC Name: 2-[[2-(phenylmethoxycarbonylamino)acetyl]amino]benzoic acid
• InChI: InChI=1S/C17H16N2O5/c20-15(19-14-9-5-4-8-13(14)16(21)22)10-18-17(23)24-11-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,18,23)(H,19,20)(H,21,22)
• InChI Key: JBFXKYFRQWWPCF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NCC(=O)NC2=CC=CC=C2C(=O)O

Description

2-(2-Benzyloxycarbonylamino-acetylamino)-benzoic Acid is a useful research compound. Its molecular formula is C17H16N2O5 and its molecular weight is 328.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium hydroxide (55 mg, 1.32 mmol) in water (0.8 mL), was added to a solution of the benzoate (1) (300 mg, 0.88 mmol) in dioxane (4 mL). After stirring overnight, the reaction mixture was concentrated at 40° C. to give a viscous oil, which was treated with 10% aqueous hydrochloric acid (31 mL), with the resulting emulsion formed being extracted with ethyl acetate (4×). The organic phases were combined, dried (MgSO4) and concentrated to give the title benzoic acid (2) quantitatively as a white solid: